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Compound of Interest

Compound Name: 4-Aminooxane-4-carbonitrile

Cat. No.: B112695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminooxane-4-carbonitrile, with the CAS number 50289-12-8, is a heterocyclic organic

compound. Its structure, featuring a tetrahydropyran ring with both an amino and a nitrile group

attached to the same carbon atom, makes it a valuable intermediate in synthetic organic

chemistry. This technical guide provides a comprehensive overview of its properties, synthesis,

and potential applications, with a focus on its role as a building block in the development of

more complex molecules.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Aminooxane-4-carbonitrile is

presented in the table below. This data is essential for its handling, storage, and use in

chemical reactions.
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Property Value

CAS Number 50289-12-8

Molecular Formula C₆H₁₀N₂O

Molecular Weight 126.16 g/mol

Density 1.111 g/cm³

Boiling Point 260.777 °C at 760 mmHg

Flash Point 111.515 °C

Refractive Index 1.494

Synthesis
The primary synthetic route to 4-Aminooxane-4-carbonitrile is the Strecker synthesis. This

well-established method for producing α-amino nitriles involves a one-pot, three-component

reaction.

General Experimental Protocol: Strecker Synthesis of 4-
Aminooxane-4-carbonitrile
Disclaimer: This is a generalized protocol and may require optimization. All work should be

conducted in a well-ventilated fume hood by qualified personnel.

Materials:

Tetrahydropyran-4-one

Ammonia (or an ammonium salt such as ammonium chloride)

A cyanide source (e.g., sodium cyanide or potassium cyanide)

Solvent (e.g., water, ethanol, or a mixture)

Acid for workup (e.g., hydrochloric acid)
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Procedure:

In a suitable reaction vessel, dissolve tetrahydropyran-4-one in the chosen solvent.

Add the ammonia source to the solution.

Cool the mixture in an ice bath and slowly add the cyanide source while maintaining the

temperature.

Allow the reaction to stir at room temperature or with gentle heating, monitoring the progress

by a suitable analytical technique (e.g., TLC or GC-MS).

Upon completion, carefully quench the reaction and perform an appropriate workup to isolate

the crude 4-Aminooxane-4-carbonitrile.

The product may be purified by recrystallization or column chromatography.

Detailed spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 4-Aminooxane-4-
carbonitrile is not readily available in the public domain. Researchers synthesizing this

compound would need to perform these analyses for full characterization.

Applications in Synthesis
4-Aminooxane-4-carbonitrile serves as a key intermediate in the synthesis of other

functionalized tetrahydropyran derivatives. A notable application is its use as a precursor for the

synthesis of 4-(aminomethyl)tetrahydro-2H-pyran-4-amine.

Experimental Workflow: Synthesis and Elaboration of 4-
Aminooxane-4-carbonitrile
The following diagram illustrates the synthetic pathway from a readily available starting material

to 4-Aminooxane-4-carbonitrile and its subsequent conversion to a diamine derivative.
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Synthesis of 4-Aminooxane-4-carbonitrile

Further Synthetic Elaboration

Tetrahydropyran-4-one

NH₃, NaCN
(Strecker Reaction)

4-Aminooxane-4-carbonitrile

4-Aminooxane-4-carbonitrile

Reduction (e.g., LiAlH₄)

4-(Aminomethyl)tetrahydro-
2H-pyran-4-amine

Click to download full resolution via product page

Synthetic workflow for 4-Aminooxane-4-carbonitrile.

Biological Activity and Signaling Pathways
As of the date of this guide, there is no publicly available research detailing the specific

biological activity of 4-Aminooxane-4-carbonitrile or its direct involvement in any signaling

pathways. Its primary role appears to be that of a synthetic intermediate for the creation of
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more complex molecules that may be investigated for their therapeutic potential. Researchers

interested in the biological effects of novel tetrahydropyran-based compounds may consider

using 4-Aminooxane-4-carbonitrile as a starting point for the synthesis of a library of

derivatives for screening.

Conclusion
4-Aminooxane-4-carbonitrile is a valuable and versatile synthetic intermediate. While

information on its direct biological activity is currently lacking, its utility as a building block for

more complex and potentially bioactive molecules is evident. The straightforward synthesis via

the Strecker reaction makes it an accessible compound for research and development in

medicinal chemistry and drug discovery. Further investigation into the properties and

applications of its derivatives is a promising area for future research.

To cite this document: BenchChem. [Technical Guide: 4-Aminooxane-4-carbonitrile (CAS
50289-12-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112695#4-aminooxane-4-carbonitrile-cas-50289-12-
8-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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